Cas no 478047-34-6 (1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone)

1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone is a specialized organic compound featuring a thiazole core substituted with a 2-chlorophenyl group at the 2-position and an acetyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chlorophenyl moiety enhances electrophilic properties, facilitating further functionalization, while the thiazole ring contributes to stability and bioactivity. The compound is particularly useful in the development of heterocyclic derivatives with potential applications in medicinal chemistry. High purity and well-defined structural characteristics ensure consistent performance in research and industrial processes. Proper handling and storage are recommended due to its reactive functional groups.
1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone structure
478047-34-6 structure
Product Name:1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone
CAS No:478047-34-6
MF:C11H8ClNOS
MW:237.705320358276
MDL:MFCD02186997
CID:2119891
Update Time:2025-10-08

1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(2-chlorophenyl)thiazol-5-yl)ethanone
    • 1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]ethan-1-one
    • 1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
    • MLS000706957
    • HMS2679J06
    • SMR000335783
    • 1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone
    • MDL: MFCD02186997
    • Inchi: 1S/C11H8ClNOS/c1-7(14)10-6-13-11(15-10)8-4-2-3-5-9(8)12/h2-6H,1H3
    • InChI Key: FNYWYSJCUCVBCG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NC=C(C(C)=O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Topological Polar Surface Area: 58.2

1-(2-(2-Chlorophenyl)thiazol-5-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB342020-100 mg
1-[2-(2-Chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone; .
478047-34-6
100mg
€208.80 2023-04-26
Key Organics Ltd
4R-0819-1MG
1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
478047-34-6 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
4R-0819-5MG
1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
478047-34-6 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
4R-0819-10MG
1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
478047-34-6 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
4R-0819-50MG
1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
478047-34-6 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
4R-0819-100MG
1-[2-(2-chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone
478047-34-6 >90%
100mg
£146.00 2025-02-09
abcr
AB342020-100mg
1-[2-(2-Chlorophenyl)-1,3-thiazol-5-yl]-1-ethanone; .
478047-34-6
100mg
€283.50 2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622212-1mg
1-(2-(2-Chlorophenyl)thiazol-5-yl)ethan-1-one
478047-34-6 98%
1mg
¥464.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622212-2mg
1-(2-(2-Chlorophenyl)thiazol-5-yl)ethan-1-one
478047-34-6 98%
2mg
¥578.00 2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622212-5mg
1-(2-(2-Chlorophenyl)thiazol-5-yl)ethan-1-one
478047-34-6 98%
5mg
¥617.00 2024-05-12

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